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Compound of Interest

Compound Name: 1,2-Pentadiene

Cat. No.: B1661991

For researchers, scientists, and professionals in drug development, the safe handling of highly
flammable and reactive chemicals is paramount. This document provides immediate, essential
safety protocols and logistical plans for the use of 1,2-Pentadiene (CAS No. 591-95-7), a
highly flammable liquid. Adherence to these guidelines is critical to ensure laboratory safety
and operational integrity.

Quantitative Data Summary

The following table summarizes the key quantitative data for 1,2-Pentadiene, crucial for risk
assessment and safe handling procedures.
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Property Value Citation(s)
CAS Number 591-95-7 [1]
Molecular Formula CsHs [2]
Molecular Weight 68.12 g/mol [2]
Appearance C.olo.rless to Almost Colorless 1]
Liquid

Boiling Point 45 °C [1]

Flash Point -37 °C [11[3]
Specific Gravity 0.70 (at 20°C/20°C) [11[3]

GHS Hazard Class

Highly Flammable Liquid and
Vapor (H225)

[1]3]

UN Number

3295

[1]3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling 1,2-
Pentadiene to minimize exposure and ensure personal safety.
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Equipment Specification Citation(s)

) Wear chemical safety goggles
Eye and Face Protection ] [1][3]
and a face shield.

Wear protective gloves. The
specific glove material should
be selected based on
Hand Protection breakthrough time and [1103114]
permeation rate for flammable
liquids. Always inspect gloves

prior to use.

Wear flame-retardant,
antistatic protective clothing. A

Skin and Body Protection lab coat is required at a [4]
minimum. Ensure all skin is

covered.

Use only in a well-ventilated
area, preferably within a

Respiratory Protection chemical fume hood. If [4]
ventilation is inadequate, wear

an appropriate respirator.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 1,2-Pentadiene is crucial to mitigate risks. The following
workflow outlines the necessary steps from preparation to cleanup.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.tcichemicals.com/US/en/p/P0805
https://www.tcichemicals.com/OP/en/p/P0805
https://www.tcichemicals.com/US/en/p/P0805
https://www.tcichemicals.com/OP/en/p/P0805
https://www.airgas.com/msds/018701.pdf
https://www.airgas.com/msds/018701.pdf
https://www.airgas.com/msds/018701.pdf
https://www.benchchem.com/product/b1661991?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Preparation

Don appropriate PPE

Ensure chemical fume hood is operational

Ground all equipment to prevent static discharge

Gather non-sparking tools

Prepare spill kit

Handling
\ 4

Dispense 1,2-Pentadiene in the fume hood

Keep container tightly closed when not in use

Store in a cool, well-ventilated place

Cleanup & Disposal
\ 4

Absorb any spills with inert material

Dispose of waste in an approved, labeled container

Decontaminate work surfaces

Remove and dispose of contaminated PPE properly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,2-Pentadiene.

Emergency Response: Spill and First Aid
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Immediate and correct response to emergencies such as spills or personnel exposure is

critical.

Spill Response Plan

In the event of a 1,2-Pentadiene spill, follow these steps precisely.

1,2-Pentadiene Spill Response

Alert personnel and evacuate the immediate area

;

Eliminate all ignition sources

;

Ensure adequate ventilation (fume hood)

;

Contain the spill with inert absorbent material (e.g., sand, dry earth)

;

Collect absorbed material using non-sparking tools

;

Place in a sealed, labeled container for hazardous waste disposal

Click to download full resolution via product page

Caption: Emergency response plan for a 1,2-Pentadiene spill.
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First-Aid Measures

Exposure Route First-Aid Procedure Citation(s)

Take off immediately all
Skin Contact contaminated clothing. Rinse [11[3]

skin with water/shower.

Rinse cautiously with water for
several minutes. Remove

Eye Contact contact lenses, if present and [5]
easy to do. Continue rinsing.

Seek medical attention.

Move person to fresh air and
) keep comfortable for
Inhalation _ [4]
breathing. If you feel unwell,

seek medical attention.

Do NOT induce vomiting.
Ingestion Immediately call a POISON [6]
CENTER or doctor/physician.

Disposal Plan

Proper disposal of 1,2-Pentadiene and contaminated materials is essential to prevent
environmental harm and ensure regulatory compliance.

» Waste Collection: Collect all waste containing 1,2-Pentadiene, including absorbed spill
materials and contaminated PPE, in a designated and properly labeled hazardous waste
container.[1][3] The container must be kept tightly closed.[1][3]

o Storage of Waste: Store waste containers in a cool, well-ventilated area away from ignition
sources.

» Disposal Method: Dispose of contents and container to an approved waste disposal plant in
accordance with all local, regional, and national regulations.[1][3] Do not dispose of down the
drain.
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By strictly following these safety and logistical plans, researchers can minimize the risks
associated with the handling of 1,2-Pentadiene and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

